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Compound of Interest

5-Benzylsulfanylmethyl-furan-2-
Compound Name:

carboxylic acid

Cat. No.: B1270481

CAS Number: 91903-26-3
Molecular Formula: C13H1203S
Molecular Weight: 248.30 g/mol

This technical guide provides a comprehensive overview of the available scientific and
technical information regarding the chemical compound 5-Benzylsulfanylmethyl-furan-2-
carboxylic acid. The content is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis. Due to the limited publicly available data for
this specific compound, this guide also incorporates information on structurally related
molecules to provide a broader context for potential applications and research directions.

Chemical and Physical Properties

Based on available supplier data, the fundamental physicochemical properties of 5-
Benzylsulfanylmethyl-furan-2-carboxylic acid have been compiled. This information is
crucial for its handling, characterization, and use in experimental settings.
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Property Value Reference
CAS Number 91903-26-3 N/A
Molecular Formula C13H1203S N/A
Molecular Weight 248.30 g/mol N/A
Melting Point 122-123 °C N/A
Physical Appearance Solid (form not specified) N/A

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 5-Benzylsulfanylmethyl-furan-2-
carboxylic acid are not readily available in the public domain. However, general synthetic
strategies for analogous furan-2-carboxylic acid derivatives can provide a foundational
approach for its preparation. A plausible synthetic route could involve the conversion of a
suitable starting material, such as 5-hydroxymethylfuran-2-carboxylic acid or its ester, to a halo-
methyl intermediate, followed by nucleophilic substitution with benzyl mercaptan.

A generalized workflow for such a synthesis is depicted below.
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Caption: Plausible synthetic workflow for 5-Benzylsulfanylmethyl-furan-2-carboxylic acid.

Biological Activity and Potential Applications

While no specific biological activity data has been published for 5-Benzylsulfanylmethyl-
furan-2-carboxylic acid, the furan-2-carboxylic acid scaffold is a well-established
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pharmacophore present in numerous compounds with diverse biological activities. Research
on structurally similar molecules suggests several potential areas of investigation for the target
compound.

Derivatives of furan-2-carboxylic acid have demonstrated a wide range of pharmacological
effects, including:

» Antimicrobial Activity: Furan derivatives are known to exhibit antibacterial and antifungal
properties. The introduction of a sulfur-containing side chain, such as the
benzylsulfanylmethyl group, could modulate this activity.

o Anticancer Activity: Certain furan-based compounds have been investigated for their
potential as anticancer agents.

e Enzyme Inhibition: The carboxylic acid moiety and the overall molecular structure could
facilitate binding to the active sites of various enzymes, leading to their inhibition.

The logical relationship for investigating the potential of this compound is outlined in the
following diagram.
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Caption: Logical framework for exploring the biological potential of the target compound.

Conclusion and Future Directions

5-Benzylsulfanylmethyl-furan-2-carboxylic acid is a chemical compound for which detailed
scientific data is scarce in publicly accessible literature. Its chemical structure, featuring a
furan-2-carboxylic acid core, suggests that it may possess interesting biological properties
worthy of investigation. Future research should focus on developing and publishing a robust
synthetic protocol, followed by a comprehensive evaluation of its biological activity profile. This
could include screening for antimicrobial, anticancer, and enzyme inhibitory activities. Such
studies would be invaluable in determining the potential of this compound for applications in
drug discovery and development.
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 To cite this document: BenchChem. [5-Benzylsulfanylmethyl-furan-2-carboxylic Acid: An In-
depth Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270481#5-benzylsulfanylmethyl-furan-2-carboxylic-
acid-cas-number-91903-26-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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